Cas no 89705-81-7 (2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-)

2-Oxazolamine, 4,5-diphenyl-N-2-propynyl- structure
89705-81-7 structure
Product Name:2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
CAS No:89705-81-7
MF:C18H14N2O
MW:274.316564083099
CID:591930
PubChem ID:53965523
Update Time:2025-04-19

2-Oxazolamine, 4,5-diphenyl-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolamine, 4,5-diphenyl-N-2-propynyl-
    • 4,5-diphenyl-N-prop-2-ynyl-1,3-oxazol-2-amine
    • SCHEMBL11047535
    • 4,5-Diphenyl-N-(prop-2-yn-1-yl)-1,3-oxazol-2-amine
    • DTXSID70708021
    • 89705-81-7
    • Inchi: 1S/C18H14N2O/c1-2-13-19-18-20-16(14-9-5-3-6-10-14)17(21-18)15-11-7-4-8-12-15/h1,3-12H,13H2,(H,19,20)
    • InChI Key: JNYGTOXGTBKMSC-UHFFFAOYSA-N
    • SMILES: O1C(NCC#C)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.111
  • Monoisotopic Mass: 274.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38.1Ų
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